Cas no 824966-96-3 (2-Pyrrolidinone, 3-(1,1-dimethylethyl)-)

• Product Name: 2-Pyrrolidinone, 3-(1,1-dimethylethyl)-
• CAS No: 824966-96-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 689720
• PubChem ID: 23448210
• Update Time: 2025-04-19

2-Pyrrolidinone, 3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-(1,1-dimethylethyl)-
• 3-tert-butylpyrrolidin-2-one
• DTXSID10634254
• SCHEMBL4729858
• 824966-96-3
• AKOS006377312

• Inchi： 1S/C8H15NO/c1-8(2,3)6-4-5-9-7(6)10/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key： FCODJPHVAMHRQZ-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1)C(C)(C)C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones